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Compound of Interest

Compound Name: Ammelide-13C3

Cat. No.: B565212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for Ammelide-13C3, a stable isotope-

labeled compound related to melamine. The following sections detail the potential hazards,

proper handling and storage procedures, emergency protocols, and key physical and chemical

properties to ensure its safe use in a laboratory setting.

Section 1: Chemical Identification and Properties
Ammelide-13C3 is the labeled form of Ammelide, a triazine derivative. Its fundamental

properties are crucial for safe handling and experimental design.
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Property Value Reference

Chemical Name
6-Amino-1,3,5-triazine-

2,4(1H,3H)-dione-13C3
[1]

CAS Number 1173021-81-2 [1][2][3]

Molecular Formula 13C3H4N4O2 [1][2][3]

Molecular Weight 131.07 g/mol [1][2][3]

Appearance
Solid, White to Off-White

Crystalline Powder
[2][4][5]

Melting Point
>300 °C (decomposes), 320-

330 °C (Sublimes)
[2]

Isotopic Purity 99 atom % 13C [2]

Chemical Purity ≥95% (CP), ≥98% [2][6]

Solubility Sparingly soluble in water. [5]

Storage Temperature 20-25°C, Room Temperature [2][7]

Section 2: Hazard Identification and Toxicology
Ammelide-13C3 is considered a hazardous substance.[8] While specific toxicological data for

the labeled compound is limited, the safety profile of related triazine compounds provides

important guidance.

GHS Hazard Classification:[2]

Pictogram Signal Word Hazard Class Hazard Statement

Warning

Acute Toxicity 4

(Oral), Eye Irritation

2A

H302: Harmful if

swallowed. H319:

Causes serious eye

irritation.

Potential Health Effects:
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Ingestion: Accidental ingestion may be harmful to health.[8] Triazine derivatives, as a class,

have been associated with structural liver damage in animal studies.[8] Aromatase inhibitors,

which include triazoles, can cause side effects such as mood swings, depression, and

gastrointestinal disturbances with long-term use.[8]

Eye Contact: Direct contact may cause transient discomfort, tearing, or redness.[8]

Skin Contact: Not expected to be a skin irritant based on animal models.[8]

Inhalation: Avoid inhalation of dust.[8]

Chronic Exposure: Long-term exposure to related compounds may lead to bone weakness

and an increased risk of blood clots.[8]

Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

maintain the integrity of Ammelide-13C3.

Handling:

Avoid all personal contact, including the inhalation of dust.[8]

Use in a well-ventilated area.[4][8]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[4][8]

Do not eat, drink, or smoke when handling.[8]

Wash hands thoroughly after handling.[4][8]

Avoid formation of dust and aerosols.[4]

Storage:

Store in original, tightly sealed containers.[4][8]
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Keep in a cool, dry, and well-ventilated area.[4][8]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[4][8]

Protect containers from physical damage and check regularly for leaks.[8]

Storage Protocol

Original, Tightly Sealed Container

Cool, Dry, Well-Ventilated Area

Away from Incompatible Materials
(e.g., Oxidizing Agents)

Regularly Inspect for Leaks

Click to download full resolution via product page

Caption: Recommended storage protocol for Ammelide-13C3.

Section 4: Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is necessary.

First-Aid Measures:[4]
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill Response:

Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust

generation. Use dry clean-up procedures. Place waste in a suitable, labeled container for

disposal.[8]

Major Spills: Alert emergency responders. Evacuate the area. Wear protective clothing and

breathing apparatus. Prevent spillage from entering drains or water courses.[8]
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15+ Minutes Rinse Mouth with Water

Provide Oxygen if Breathing is Difficult

Artificial Respiration if Not Breathing

Seek Immediate Medical Attention

Wash with Soap and Water

Consult a Doctor

Consult a Doctor Do Not Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes.

Section 5: Experimental Protocols
While specific experimental protocols for drug development are proprietary, the following

outlines a general analytical procedure for the determination of Ammelide-13C3 in a sample

matrix, based on published methods for related compounds.[6]

Example Analytical Workflow: LC-MS/MS Analysis

Sample Preparation:

Accurately weigh approximately 1.0 g of the sample into a 50 ml polypropylene centrifuge

tube.
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Fortify the sample with a known amount of Ammelide-13C3 as an internal standard.

Allow the sample to stand at room temperature for 30 minutes.

Add 20 ml of a 1:1 acetonitrile-water solution and 10 ml of dichloromethane.

Mix thoroughly and centrifuge.

Chromatographic Separation:

Perform liquid chromatography using a suitable column and mobile phase gradient to

separate the analyte from matrix components.

Mass Spectrometric Detection:

Utilize a tandem mass spectrometer (MS/MS) for detection and quantification.

Monitor specific precursor-to-product ion transitions for Ammelide-13C3.

Analytical Workflow

Sample Preparation
(Extraction & Fortification)

Liquid Chromatography
(Separation)

Tandem Mass Spectrometry
(Detection & Quantification)

Data Analysis
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Caption: General workflow for the analysis of Ammelide-13C3.

Section 6: Disposal Considerations
Dispose of Ammelide-13C3 and any contaminated materials in accordance with local, state,

and federal regulations. The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not allow the

chemical to enter drains.[4]

This technical guide is intended to provide essential safety information for Ammelide-13C3. It

is imperative that all laboratory personnel handling this compound are thoroughly familiar with

its potential hazards and follow all recommended safety procedures. Always refer to the

specific Safety Data Sheet provided by the supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 三聚氰胺一酰胺-13C3 99 atom % 13C, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]

3. Ammelide -13C3 | CAS 1173021-81-2 | LGC Standards [lgcstandards.com]

4. chemicalbook.com [chemicalbook.com]

5. Page loading... [guidechem.com]

6. Determination of melamine, ammeline, ammelide and cyanuric acid in infant formula
purchased in Canada by liquid chromatography-tandem mass spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

7. Ammelide (ring-Â¹Â³Câ��, 99%) 100 Î¼g/mL in water/diethylamine (4:1 v/v) -
Cambridge Isotope Laboratories, CLM-8589-1.2 [isotope.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b565212?utm_src=pdf-body-img
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.chemicalbook.com/msds/ammelide.pdf
https://www.chemicalbook.com/msds/ammelide.pdf
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/product/b565212?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/ammelide-13c3-645-93-2-unlabeled
https://www.sigmaaldrich.com/HK/zh/product/aldrich/708984
https://www.lgcstandards.com/FM/en/Ammelide-13C3/p/TRC-A633652?queryID=8b779f445dcacdc481c02a2d26eebf9b
https://www.chemicalbook.com/msds/ammelide.pdf
https://www.guidechem.com/encyclopedia/ammelide-dic55822.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3118506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3118506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3118506/
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/ammelide-ring-13c3-clm-8589-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/ammelide-ring-13c3-clm-8589-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
Ammelide-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565212#safety-data-sheet-for-ammelide-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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